- Preparation of arylcyclobutane, China, , ,
Cas no 926261-31-6 (1-(3-bromophenyl)cyclobutane-1-carboxylic acid)
926261-31-6 structure
Product Name:1-(3-bromophenyl)cyclobutane-1-carboxylic acid
CAS No:926261-31-6
MF:C11H11BrO2
MW:255.107842683792
MDL:MFCD08443228
CID:859354
PubChem ID:16769973
Update Time:2024-10-26
1-(3-bromophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Bromophenyl)cyclobutanecarboxylic acid
- 1-(1-Carboxycyclobut-1-yl)-3-bromobenzene
- 1-(3-Bromophenyl)-1-carboxycyclobutane
- 1-(3-Bromophenyl)-cyclobutanecarboxylic acid
- 1-(3-Bromophenyl)cyclobutanecarboxylic acid (ACI)
- 1-(3-Bromophenyl)cyclobutane-1-carboxylic acid
- EN300-53714
- AKOS000126568
- Z363999174
- SCHEMBL1492825
- SY101813
- 926261-31-6
- DTXSID80588139
- AB01000552-03
- MFCD08443228
- AB45241
- J-503108
- BMB26131
- AB01000552-01
- 1-(3-Bromophenyl)cyclobutanecarboxylicacid
- AS-38959
- VCJRGYDROYTPHN-UHFFFAOYSA-N
- CS-0183187
- NCGC00337146-01
- DB-079363
- 1-(3-bromophenyl)cyclobutane-1-carboxylic acid
-
- MDL: MFCD08443228
- Inchi: 1S/C11H11BrO2/c12-9-4-1-3-8(7-9)11(10(13)14)5-2-6-11/h1,3-4,7H,2,5-6H2,(H,13,14)
- InChI Key: VCJRGYDROYTPHN-UHFFFAOYSA-N
- SMILES: O=C(C1(CCC1)C1C=C(Br)C=CC=1)O
Computed Properties
- Exact Mass: 253.99400
- Monoisotopic Mass: 253.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 379.5±35.0 °C at 760 mmHg
- Flash Point: 183.3±25.9 °C
- PSA: 37.30000
- LogP: 2.95540
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
1-(3-bromophenyl)cyclobutane-1-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3-bromophenyl)cyclobutane-1-carboxylic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-(3-bromophenyl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114311-5g |
1-(3-Bromophenyl)cyclobutanecarboxylic acid |
926261-31-6 | 95% | 5g |
$446.88 | 2023-08-31 | |
| Alichem | A019114311-10g |
1-(3-Bromophenyl)cyclobutanecarboxylic acid |
926261-31-6 | 95% | 10g |
$725.04 | 2023-08-31 | |
| Fluorochem | 069600-1g |
1-(3-Bromophenyl)cyclobutane-1-carboxylic acid |
926261-31-6 | 95% | 1g |
£147.00 | 2022-03-01 | |
| Fluorochem | 069600-5g |
1-(3-Bromophenyl)cyclobutane-1-carboxylic acid |
926261-31-6 | 95% | 5g |
£507.00 | 2022-03-01 | |
| Fluorochem | 069600-10g |
1-(3-Bromophenyl)cyclobutane-1-carboxylic acid |
926261-31-6 | 95% | 10g |
£900.00 | 2022-03-01 | |
| TRC | B698130-100mg |
1-(3-Bromophenyl)cyclobutanecarboxylic acid |
926261-31-6 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B698130-250mg |
1-(3-Bromophenyl)cyclobutanecarboxylic acid |
926261-31-6 | 250mg |
$ 121.00 | 2023-04-18 | ||
| TRC | B698130-500mg |
1-(3-Bromophenyl)cyclobutanecarboxylic acid |
926261-31-6 | 500mg |
$ 184.00 | 2023-04-18 | ||
| TRC | B698130-1g |
1-(3-Bromophenyl)cyclobutanecarboxylic acid |
926261-31-6 | 1g |
$ 259.00 | 2023-04-18 | ||
| abcr | AB272710-1 g |
1-(3-Bromophenyl)cyclobutanecarboxylic acid, 95%; . |
926261-31-6 | 95% | 1 g |
€259.00 | 2023-07-20 |
1-(3-bromophenyl)cyclobutane-1-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; 12 h, rt → reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: 1,2-Dimethoxyethane ; 2 h, reflux; reflux → rt
Reference
- Identification of A Novel Small-Molecule Binding Site of the Fat Mass and Obesity Associated Protein (FTO), Journal of Medicinal Chemistry, 2015, 58(18), 7341-7348
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ; overnight, reflux; reflux → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, 0 °C
Reference
- Preparation of urea compounds as gamma secretase modulators, World Intellectual Property Organization, , ,
1-(3-bromophenyl)cyclobutane-1-carboxylic acid Raw materials
1-(3-bromophenyl)cyclobutane-1-carboxylic acid Preparation Products
1-(3-bromophenyl)cyclobutane-1-carboxylic acid Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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